2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one
Overview
Description
The compound “2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one” is a chemical compound with the molecular formula C13H18BN3O2 . It has a molecular weight of 259.12 .
Molecular Structure Analysis
The molecular structure of this compound includes a benzoxazinone ring, which is a type of heterocyclic compound. This ring is substituted with a methyl group at the 2-position and a tetramethyl-1,3,2-dioxaborolan-2-yl group at the 6-position .Physical And Chemical Properties Analysis
This compound has a molecular weight of 259.12 . The compound should be stored in a refrigerated environment .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one' involves the reaction of 2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one with tetramethyl-1,3,2-dioxaborolane in the presence of a base and a palladium catalyst. The reaction is carried out under an inert atmosphere and at elevated temperature. The product is then purified by column chromatography to obtain the desired compound.", "Starting Materials": [ "2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one", "tetramethyl-1,3,2-dioxaborolane", "base", "palladium catalyst" ], "Reaction": [ "Under an inert atmosphere, 2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one is dissolved in a suitable solvent.", "To the solution, a base such as potassium carbonate is added.", "Tetramethyl-1,3,2-dioxaborolane is then added to the reaction mixture.", "A palladium catalyst such as palladium acetate is added to the reaction mixture.", "The reaction mixture is heated to an elevated temperature and stirred for a suitable period of time.", "The product is then purified by column chromatography to obtain the desired compound." ] } | |
CAS RN |
2377233-83-3 |
Product Name |
2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one |
Molecular Formula |
C15H20BNO4 |
Molecular Weight |
289.14 g/mol |
IUPAC Name |
2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-1,4-benzoxazin-3-one |
InChI |
InChI=1S/C15H20BNO4/c1-9-13(18)17-11-8-10(6-7-12(11)19-9)16-20-14(2,3)15(4,5)21-16/h6-9H,1-5H3,(H,17,18) |
InChI Key |
NCJQRPLCUOATGN-UHFFFAOYSA-N |
SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)OC(C(=O)N3)C |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)OC(C(=O)N3)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Benzenamine, N-[(4-methylphenyl)methylene]-](/img/structure/B3421990.png)
![Benzo[b]naphtho[2,1-d]furan](/img/structure/B3422070.png)